Cas no 1261589-76-7 (4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid)

• Product Name: 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid
• CAS No: 1261589-76-7
• MF: C₁₅H₈F₆O₃
• MW: 350.212645530701
• CID: 4990755
• Update Time: 2023-08-24

4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid

• Inchi： 1S/C15H8F6O3/c16-14(17,18)11-3-1-2-10(12(11)13(22)23)8-4-6-9(7-5-8)24-15(19,20)21/h1-7H,(H,22,23)
• InChI Key： IYODHFSFZKIZRT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC(=CC=2)OC(F)(F)F)=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5